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Compound of Interest

Compound Name: Bakkenolide Db

Cat. No.: B15496883 Get Quote

Bakkenolide Db: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bakkenolide Db is a sesquiterpenoid lactone belonging to the large family of bakkenolides,

natural products isolated from various plant species, particularly of the genus Petasites. While

research into the biological activities of several bakkenolides has revealed promising anti-

inflammatory, neuroprotective, and anti-allergic properties, specific data on Bakkenolide Db
remains limited. This technical guide provides a comprehensive summary of the currently

available information on Bakkenolide Db, including its chemical properties and the context of

its discovery. Due to the scarcity of specific data for Bakkenolide Db, this guide also includes

information on closely related bakkenolides to provide a broader understanding of the potential

therapeutic relevance of this class of compounds.

Chemical Identification
Property Value Reference

CAS Number 226711-23-5 [1]

Molecular Formula C₂₁H₂₈O₇S [2]
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Bakkenolide Db was first isolated from the roots of Petasites formosanus by Wu and

colleagues in 1999. In their comprehensive study, thirty-two new bakkenolides, including

Bakkenolide Db, were identified alongside thirty known compounds. The structures of these

compounds were elucidated through spectral analysis.

Experimental Protocol: Isolation of Bakkenolides from
Petasites formosanus
The general methodology for isolating bakkenolides from Petasites formosanus, as described

by Wu et al. (1999), involves the following steps:

Extraction: The dried roots of Petasites formosanus are extracted with a suitable solvent,

such as methanol.

Partitioning: The resulting crude extract is then partitioned between water and a series of

organic solvents with increasing polarity to separate compounds based on their solubility.

Chromatography: The fractions obtained from partitioning are subjected to multiple rounds of

column chromatography on silica gel.

Purification: Final purification of the isolated compounds is typically achieved through

techniques like high-performance liquid chromatography (HPLC) to yield pure bakkenolides.

Structure Elucidation: The chemical structures of the purified compounds are determined

using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).[3]

The following diagram illustrates a generalized workflow for the isolation and screening of

natural products like Bakkenolide Db.
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General Workflow for Natural Product Discovery
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Caption: A conceptual diagram illustrating the general workflow for the isolation and biological

screening of natural products.
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Biological Activity of Bakkenolide Db
The seminal 1999 paper by Wu et al. that first described Bakkenolide Db also discussed the

cytotoxicity of the isolated compounds.[3] However, the publication does not provide specific

quantitative cytotoxicity data for Bakkenolide Db against the cell lines tested. Subsequent

targeted research on the biological activities of Bakkenolide Db is not readily available in the

current scientific literature.

Biological Activities of Related Bakkenolides
To provide a functional context, this section summarizes the documented biological activities of

other well-studied bakkenolides. It is crucial to note that these findings are not directly

transferable to Bakkenolide Db, but they highlight the potential therapeutic avenues for this

class of compounds.

Anti-inflammatory Activity
Several bakkenolides have demonstrated significant anti-inflammatory effects. For instance,

Bakkenolide B, isolated from the leaves of Petasites japonicus, has been shown to inhibit

degranulation in mast cells and suppress the induction of inducible nitric oxide synthase (iNOS)

and cyclooxygenase-2 (COX-2) in macrophages.[4] Furthermore, in an animal model of

asthma, Bakkenolide B reduced the accumulation of inflammatory cells in the bronchoalveolar

lavage fluid.[4] The anti-neuroinflammatory effects of Bakkenolide B have also been

investigated, with studies indicating its ability to reduce the production of pro-inflammatory

cytokines in microglia through the activation of the AMPK/Nrf2 signaling pathway.[5]

Neuroprotective Effects
Research has also pointed to the neuroprotective potential of certain bakkenolides. A study on

various novel bakkenolides from Petasites tricholobus demonstrated their ability to protect

primary cultured neurons from oxygen-glucose deprivation and oxidative stress.[6] Another

bakkenolide, Bakkenolide IIIa, has been shown to protect against cerebral damage by inhibiting

the activation of the NF-κB signaling pathway.[7] The collective activity of total bakkenolides

has also been found to be neuroprotective in cerebral ischemic injury, again through the

inhibition of NF-κB activation.[8]
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Conclusion
Bakkenolide Db is a structurally characterized natural product with a defined CAS number and

molecular formula. However, there is a significant gap in the scientific literature regarding its

specific biological activities and mechanism of action. While the class of bakkenolides has

shown considerable promise in the fields of anti-inflammatory and neuroprotective research,

further studies are required to determine if Bakkenolide Db shares these properties. Future

investigations into the bioactivity of Bakkenolide Db are warranted to fully elucidate its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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